Cas no 772308-05-1 (1-Propanone,1-(4-ethylphenyl)-2-(1H-imidazol-1-yl)-)

• Product Name: 1-Propanone,1-(4-ethylphenyl)-2-(1H-imidazol-1-yl)-
• CAS No: 772308-05-1
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 551751
• Update Time: 2024-01-30

1-Propanone,1-(4-ethylphenyl)-2-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-ethylphenyl)-2-(1H-imidazol-1-yl)-
• 1-Propanone,1-(4-ethylphenyl)-2-(1H-imidazol-1-yl)-(9CI)
• 1-Propanone, 1-(4-ethylphenyl)-2-(1H-imidazol-1-yl)-

• Inchi： 1S/C14H16N2O/c1-3-12-4-6-13(7-5-12)14(17)11(2)16-9-8-15-10-16/h4-11H,3H2,1-2H3
• InChI Key： YLHXFEHKLQNJTI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CC)C=C1)(=O)C(N1C=NC=C1)C

Computed Properties

• Exact Mass: 228.126
• Monoisotopic Mass: 228.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2